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Introduction

Germanium-74 ("4Ge) is one of the five naturally occurring isotopes of germanium,
distinguished by its nuclear stability and specific nuclear structure. Comprising 32 protons and
42 neutrons, it is the most abundant stable isotope of germanium.[1][2] This guide provides a
comprehensive overview of the nuclear properties of 74Ge, including its stability, structure, and
the experimental methodologies employed in its characterization. The unique nuclear
characteristics of 74Ge make it a subject of interest in fundamental nuclear physics research
and a component in various technological applications, including the production of medical
radioisotopes.[3][4][5]

Nuclear Properties of Germanium-74

The stability and structural characteristics of the #Ge nucleus are defined by a range of
guantitative parameters. These properties have been meticulously determined through various
experimental techniques, providing a detailed picture of this specific nuclide.
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Data Presentation: Key Nuclear Properties

The fundamental nuclear properties of Germanium-74 are summarized in the table below for

easy reference and comparison.

Property Value Unit
Atomic Number (2) 32

Neutron Number (N) 42

Mass Number (A) 74

Isotopic Mass 73.92117776(9) u
Nuclear Mass 73.9036238 u
Mass Excess -73.42244 MeV
Binding Energy 645.66482019 MeV
Binding Energy per Nucleon 8.72520027 MeV
Nuclear Spin and Parity (J*1) 0+

Natural Abundance 36.52(12) %
Stability Stable

Charge Radius 4.0742(11) fm
Quadrupole Moment of 2+

state -0.19(2) eb
Parent Isotopes 74Ga, 7*As

Sources:[1][6][7][8][9][10]

Nuclear Structure and Shape

The arrangement of protons and neutrons within the 74Ge nucleus dictates its overall shape

and excited state behavior. Studies involving Coulomb excitation have provided evidence for a

shape transition in the germanium isotopes. For 74Ge, the ground state is associated with a
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modest deformation, and it is considered to be nearly spherical.[11][12] Theoretical models
predict that the potential energy surface for germanium isotopes is relatively soft, with the
possibility of coexisting spherical, prolate, and oblate shapes.[13]

Experimental Protocols for Characterization

The determination of the nuclear properties of 7#Ge relies on a suite of sophisticated
experimental techniques. The following sections detail the methodologies for some of the key
experiments.

Multicollector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for precise determination of isotopic ratios.
Methodology:
e Sample Preparation:

o High-purity Germanium metal is dissolved in a mixture of nitric acid (HNOs) and
hydrofluoric acid (HF) and then diluted with water to create a stock solution.[8]

o For geological samples, dissolution is achieved with concentrated HNOs, with the addition
of HF for silicon-rich matrices.[14]

o To eliminate interfering elements, the sample undergoes liquid-liquid extraction or ion-
exchange chromatography.[1][12] For instance, a cation-exchange resin can be used
where Germanium, present as an oxyanion, is eluted while cationic matrix elements are
retained.[12]

e |nstrumentation:

o A multicollector inductively coupled plasma mass spectrometer (e.g., ThermoScientific
Neptune Plus or Neoma) is used.[15]

o The sample can be introduced into the plasma via a traditional nebulizer system or a
hydride generation system, which converts germanium into volatile germane (GeHa),
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enhancing sensitivity and reducing some interferences.[1][14][15]

o Data Acquisition:

o The ion beams of the different germanium isotopes ("°Ge, 72Ge, 73Ge, 4Ge, and 7Ge) are
simultaneously measured by multiple Faraday cup detectors.[15]

o To correct for instrumental mass bias, a standard-sample bracketing method using a
certified reference material (e.g., NIST SRM 3120a) is employed.[1]

o Data Analysis:
o Isotope ratios (e.g., ’4Ge/’°Ge) are calculated from the measured ion beam intensities.

o Potential molecular interferences, such as >8NiteO+ and 3€Ar3¢Ar*t on 74Ge*, must be
assessed and corrected for.[12]

Gamma-Ray Spectroscopy with High-Purity Germanium
(HPGe) Detectors

Gamma-ray spectroscopy is crucial for determining the energy levels and decay schemes of
nuclei.

Methodology:
e Detector Setup:

o A High-Purity Germanium (HPGe) detector is used due to its excellent energy resolution.
[16][17]18]

o The detector is cooled to liquid nitrogen temperature (77 K) to minimize thermal noise and
leakage current.[16][19]

o Areverse bias voltage is applied to the detector to create a depletion region for charge
collection.[16][19]

e Sample and Source:
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o The sample containing the gamma-emitting source (e.g., a sample undergoing a nuclear
reaction or a radioactive source that decays to 4Ge) is placed in front of the detector.

o For calibration, standard radioactive sources with well-known gamma-ray energies (e.g.,
137Cs, °9Co) are used.

o Data Acquisition:

o Gamma rays interacting with the germanium crystal create electron-hole pairs. The
number of pairs is proportional to the deposited energy.

o The resulting charge is collected and converted into a voltage pulse by a preamplifier.

o The pulse is then shaped and amplified by a spectroscopy amplifier and digitized by a
multichannel analyzer (MCA) to build an energy spectrum.[17]

e Spectrum Analysis:

o The resulting spectrum shows peaks corresponding to the full energy of the incident
gamma rays.

o The energy of the gamma rays is determined from the position of these peaks after energy
calibration.

o The intensity of the peaks provides information about the activity of the source and the
branching ratios of the nuclear transitions.

Coulomb EXxcitation

Coulomb excitation is a key technique for probing the collective properties and shape of atomic
nuclei.

Methodology:
e Beam and Target:

o Abeam of 74Ge ions is accelerated to an energy below the Coulomb barrier to ensure that
the interaction with the target is purely electromagnetic.
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o The beam is directed onto a target of a heavy, stable nucleus (e.g., 1°6Pt or 2°8Pb).[20]

o Detection System:

o The scattered beam particles and recoiling target nuclei are detected in coincidence using
particle detectors, such as segmented silicon detectors, which allows for the determination
of the scattering angle.[20]

o Gamma rays emitted from the de-excitation of the excited nuclear states are detected by
an array of high-resolution germanium detectors (e.g., SeGA) surrounding the target.[20]

o Data Acquisition and Analysis:

o The energies of the detected gamma rays are corrected for Doppler shift on an event-by-
event basis using the information from the particle detectors.

o The gamma-ray yields as a function of the scattering angle are measured.

o These yields are compared with theoretical calculations from a coupled-channels Coulomb
excitation code (e.g., GOSIA) to extract the electromagnetic matrix elements, which are
related to the nuclear shape and collectivity.[10]

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of
Germanium-74.
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Fig. 1: Logical relationship of Germanium-74 nuclear properties.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b079718/docs?utm_src=pdf-body-img#in-depth-technical-guide-nuclear-structure-and-stability-of-germanium-74
https://www.benchchem.com/product/b079718/docs?utm_src=pdf-body#in-depth-technical-guide-nuclear-structure-and-stability-of-germanium-74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Acquisition

Sample Dissolution
(HNO3 + HF)

'

Chemical Separation
(lon-Exchange Chromatography)

'

Sample Introduction
(Hydride Generation)

'

Plasma lonization
(ICP)

'

Mass Analysis
(Magnetic Sector)

'

Isotope Detection
(Multicollector Faraday Cups)

Data Acquisition & Processing

Click to download full resolution via product page

Fig. 2: Experimental workflow for MC-ICPMS analysis of Germanium-74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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